Terbium(III) nitrate hexahydrate

• CAS No.: 13451-19-9
• Molecular Formula: H3NO4Tb
• Molecular Weight: 239.954 g/mol
• IUPAC Name: nitric acid;terbium;hydrate
• InChI: InChI=1S/HNO3.H2O.Tb/c2-1(3)4;;/h(H,2,3,4);1H2
• InChI Key: MZQQOOMFKKUPJH-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O.O.O.[Tb+3]
• Canonical SMILES: [N+](=O)(O)[O-].O.[Tb]
• Pictograms: Oxidizer; Irritant

Description

Terbium(III) nitrate hexahydrate: is an inorganic chemical compound, a salt of terbium and nitric acid, with the chemical formula Tb(NO₃)₃·6H₂O . It crystallizes as triclinic colorless crystals and is known for its luminescent properties, making it useful in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Dissolution Method: Terbium(III) nitrate hexahydrate can be prepared by dissolving terbium(III,IV) oxide in a mixture of aqueous nitric acid and hydrogen peroxide solution.

Reaction with Nitric Acid: Another method involves reacting terbium(III) oxide with nitric acid, followed by crystallization and drying the crystals with 45-55% sulfuric acid to obtain the hexahydrate form.

Industrial Production Methods:

• The industrial production of this compound typically involves the reaction of terbium metal with nitric acid, followed by crystallization and drying processes to achieve the desired hexahydrate form .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Terbium(III) nitrate hexahydrate can act as an oxidizing agent and react with reducing agents.

Substitution: It can undergo substitution reactions, forming various terbium compounds.

Common Reagents and Conditions:

Oxidation Reactions: Typically involve reducing agents and may occur under controlled temperature and pressure conditions.

Substitution Reactions: Often involve other metal salts or organic ligands under specific solvent conditions.

Major Products Formed:

Terbium Carbonates: Reaction with ammonium bicarbonate produces terbium carbonates.

Terbium Phosphates: Reaction with diammonium hydrogen phosphate yields terbium phosphates.

Scientific Research Applications

Chemistry:

• Terbium(III) nitrate hexahydrate is used to synthesize materials with green emission, making it valuable in the development of luminescent materials .

Biology and Medicine:

• It is used in bioimaging as a dopant to synthesize emission-tunable luminescent hydroxyapatite probes .

Industry:

• The compound is used in the production of green phosphors for trichromatic lighting technology and as a dopant for crystalline solid-state devices and fuel cell materials .

Mechanism of Action

Luminescence:

• Terbium(III) nitrate hexahydrate exhibits luminescence properties due to the electronic transitions within the terbium ion. When irradiated by ultraviolet light, it emits green fluorescence, which is utilized in various sensor applications .

Molecular Targets and Pathways:

• The luminescence mechanism involves the excitation of terbium ions, followed by energy transfer processes that result in the emission of green light .

Comparison with Similar Compounds

• Europium(III) nitrate hexahydrate
• Dysprosium(III) nitrate hydrate
• Ytterbium(III) nitrate pentahydrate
• Samarium(III) nitrate hexahydrate
• Gadolinium(III) nitrate hexahydrate

Uniqueness:

• Terbium(III) nitrate hexahydrate is unique due to its strong green luminescence, which is more intense compared to other similar compounds. This makes it particularly valuable in applications requiring high luminescence efficiency .

Biological Activity

Terbium(III) nitrate hexahydrate (Tb(NO₃)₃·6H₂O) is an inorganic compound that has garnered attention for its unique luminescent properties and potential applications in biological and medical fields. This article explores the biological activity of this compound, including its mechanisms of action, applications in bioimaging, and its role in synthesizing luminescent materials.

• Molecular Formula : Tb(NO₃)₃·6H₂O
• Molecular Weight : 453.03 g/mol
• Appearance : Colorless crystalline solid
• Solubility : Soluble in water

Terbium(III) ions exhibit luminescence due to electronic transitions within the terbium ion. When exposed to ultraviolet light, these ions emit a characteristic green fluorescence, which is utilized in various sensor applications and bioimaging techniques. The luminescence is attributed to the $^5D_4\rightarrow ^7F_j$ transitions, where $j=0,1,2,3$ .

1. Bioimaging

This compound is increasingly used in bioimaging as a dopant for synthesizing luminescent hydroxyapatite probes. These probes are advantageous for imaging due to their high stability and biocompatibility. Studies have demonstrated that terbium-doped hydroxyapatite exhibits enhanced luminescent properties, making it suitable for cellular imaging applications .

2. Synthesis of Luminescent Materials

Research has shown that Tb(NO₃)₃·6H₂O can be used to synthesize various luminescent materials, including terbium-doped titanium dioxide nanoparticles (TiO₂ NPs). These nanoparticles have demonstrated improved photocatalytic activity and stability compared to their undoped counterparts. The incorporation of terbium ions into the TiO₂ lattice reduces electron-hole recombination rates, enhancing photocatalytic efficiency .

Case Study 1: Terbium-Doped Hydroxyapatite Probes

In a study published in Materials Science and Engineering, researchers synthesized terbium-doped hydroxyapatite for bioimaging applications. The study reported that these probes exhibited strong green luminescence under UV excitation, with a quantum yield significantly higher than that of traditional organic dyes .

Parameter	Value
Quantum Yield	45%
Emission Wavelength	545 nm
Stability	High

Case Study 2: Terbium-Doped TiO₂ Nanoparticles

Another study focused on the photocatalytic properties of terbium-doped TiO₂ nanoparticles. The results indicated that the degradation rate of methylene blue increased significantly when using terbium-doped TiO₂ compared to undoped TiO₂.

Sample	Degradation Rate (%)
Undoped TiO₂	30%
Terbium-Doped TiO₂	85%

Safety and Toxicity Considerations

While terbium compounds are generally considered safe for research purposes, precautions should be taken due to potential irritant properties. Standard safety protocols should be followed when handling this compound to minimize exposure risks .

Customer Q & A

Q1: How is terbium(III) nitrate hexahydrate used in materials science?

A1: this compound serves as a valuable precursor for synthesizing terbium-doped materials. In a recent study [], researchers utilized it to create terbium-doped titanium dioxide nanoparticles (TiO2 NPs). The terbium ions are incorporated into the TiO2 lattice during the sol-gel synthesis process, using tetrabutyl titanate as the titanium dioxide precursor. [] This doping strategy is known to enhance the photocatalytic performance of TiO2 by reducing electron-hole recombination. []

Q2: What are the advantages of using this compound in photocatalytic applications?

A2: Terbium-doped TiO2 nanoparticles, synthesized using this compound, demonstrate promising photocatalytic activity. Research [] indicates a significant enhancement in the degradation of methylene blue, a common organic pollutant, compared to undoped TiO2 and even commercial P25. The study attributed this improved performance to the reduced electron-hole recombination rate facilitated by the presence of terbium ions. [] Furthermore, these terbium-doped TiO2 NPs exhibit good reusability with minimal activity loss over multiple cycles. []

Q3: Beyond photocatalysis, are there other applications where this compound plays a crucial role?

A3: Absolutely. In the realm of molecular magnetism, this compound is utilized in synthesizing polynuclear complexes exhibiting unique magnetic properties. One study [] employed it in conjunction with manganese(II) acetate tetrahydrate and 4-(methylthio)benzoic acid to create a novel {Mn₁₁Tb₄} coordination cluster. This complex, with a structure characterized by a {Mn₅Tb₂O₆}-bridged double-{TbMn₃O₄}-cubane core, exhibits slow magnetic relaxation behavior, a characteristic of potential single-molecule magnets (SMMs). [] This highlights the role of this compound in developing new materials with tailored magnetic properties.